Cas no 1428331-33-2 ((R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole)

(R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole is a chiral heterocyclic compound featuring a brominated pyrazole core linked to a pyrrolidine moiety. Its stereospecific (R)-configuration makes it a valuable intermediate in asymmetric synthesis and pharmaceutical research, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders or enzyme inhibition. The bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The pyrrolidine ring contributes to conformational rigidity, potentially improving binding affinity in drug design. This compound is suited for applications in medicinal chemistry, where precise stereochemistry and modular derivatization are critical. High purity and well-defined stereochemistry ensure reproducibility in research applications.
(R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole structure
1428331-33-2 structure
Product Name:(R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole
CAS No:1428331-33-2
MF:C7H10BrN3
MW:216.07840013504
MDL:MFCD20278352
CID:2604546
Update Time:2025-11-02

(R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • (R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole
    • NE63872
    • (R)-4-bromo-1-(pyrrolidin-3-yl)-1H-pyrazole
    • MDL: MFCD20278352
    • Inchi: 1S/C7H10BrN3/c8-6-3-10-11(5-6)7-1-2-9-4-7/h3,5,7,9H,1-2,4H2/t7-/m1/s1
    • InChI Key: SPBLSBDLHRGAEG-SSDOTTSWSA-N
    • SMILES: BrC1C=NN(C=1)[C@H]1CNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Topological Polar Surface Area: 29.8

(R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole Pricemore >>

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(R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole Related Literature

Additional information on (R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole

Comprehensive Guide to (R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole (CAS No. 1428331-33-2)

(R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole (CAS No. 1428331-33-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyrazole core linked to a pyrrolidine ring, is valued for its unique structural properties and potential applications in drug discovery. Researchers are particularly interested in its chiral center, which plays a crucial role in enantioselective synthesis and biological activity.

The molecular structure of (R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole includes a bromine substituent at the 4-position of the pyrazole ring, enhancing its reactivity in cross-coupling reactions. This feature makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and GPCR modulators. The compound's CAS number 1428331-33-2 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

One of the key applications of (R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole is in the design of targeted therapies for diseases such as cancer and neurological disorders. Its ability to interact with specific enzyme active sites has made it a candidate for structure-activity relationship (SAR) studies. Additionally, its pyrrolidine-pyrazole scaffold is being explored for agrochemical applications, including the development of novel pesticides and herbicides with improved efficacy and environmental safety.

The synthesis of (R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole typically involves multi-step organic reactions, including cyclization and bromination processes. Advanced techniques such as asymmetric synthesis and chiral resolution are often employed to achieve high enantiomeric purity. Researchers are also investigating greener synthetic routes to minimize waste and improve sustainability, aligning with the growing demand for green chemistry solutions.

Market trends indicate a rising demand for chiral intermediates like (R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole, driven by the pharmaceutical industry's focus on precision medicine. The compound's CAS No. 1428331-33-2 is frequently referenced in patents and research papers, highlighting its commercial and scientific relevance. Analytical methods such as HPLC and NMR spectroscopy are commonly used to characterize its purity and stereochemistry.

In summary, (R)-4-Bromo-1-pyrrolidin-3-yl-1H-pyrazole (CAS No. 1428331-33-2) is a versatile compound with broad applications in drug discovery and agrochemical innovation. Its unique pyrazole-pyrrolidine structure and chiral properties make it a valuable tool for researchers aiming to develop next-generation therapeutics and sustainable agricultural solutions. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing molecular design and chemical synthesis.

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